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Compound of Interest

Compound Name: 3,5-Dibromo-4-methylaniline

Cat. No.: B084101 Get Quote

Technical Support Center: 3,5-Dibromo-4-
methylaniline
This guide provides essential safety information, handling procedures, and storage

requirements for 3,5-Dibromo-4-methylaniline, tailored for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3,5-Dibromo-4-methylaniline?

A1: 3,5-Dibromo-4-methylaniline is a hazardous substance that requires careful handling.

The primary hazards include:

Toxicity: It is toxic if swallowed and may be harmful or toxic if it comes into contact with skin

or is inhaled.[1]

Irritation: It is known to cause skin and serious eye irritation.[1] It may also cause respiratory

irritation.[1]

Organ Damage: There is a risk of damage to organs through prolonged or repeated

exposure.

Environmental Hazard: This chemical is very toxic to aquatic life with long-lasting effects.
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Q2: What personal protective equipment (PPE) is mandatory when working with 3,5-Dibromo-
4-methylaniline?

A2: To ensure personal safety, the following PPE must be worn:

Respiratory Protection: A dust mask, such as a type N95 (US) or a type P2 (EN 143)

respirator cartridge, is necessary to prevent inhalation of the powder.

Eye and Face Protection: Chemical safety goggles or a face shield are required to protect

against eye irritation.

Hand Protection: Chemical-resistant gloves are mandatory to prevent skin contact.[1]

Protective Clothing: A lab coat or other suitable protective clothing should be worn.[1]

Q3: How should I properly store 3,5-Dibromo-4-methylaniline in the laboratory?

A3: Proper storage is crucial to maintain the chemical's integrity and ensure safety. Follow

these storage guidelines:

Keep the container tightly closed in a dry and well-ventilated area.[2][3]

Store in a cool, dark place.[3]

The substance is light and air-sensitive; storage under an inert gas is recommended.

Store locked up or in an area accessible only to authorized personnel.[1]

Keep away from incompatible materials, such as oxidizing agents.[3]

Q4: What should I do in case of an accidental spill of 3,5-Dibromo-4-methylaniline?

A4: In the event of a spill, follow these steps:

Evacuate the immediate area.

Ensure you are wearing the appropriate PPE, including respiratory protection.

Avoid generating dust.[4]
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Cover drains to prevent the chemical from entering the water system.[4]

Carefully collect the spilled material using a method that does not create dust (e.g., gently

sweeping with a soft brush and dustpan, or using a HEPA-filtered vacuum).

Place the collected material into a sealed container for proper disposal.

Clean the affected area thoroughly.

Dispose of the waste in accordance with local, regional, and national regulations at an

approved waste disposal plant.[1]

Q5: What are the appropriate first-aid measures for exposure to 3,5-Dibromo-4-
methylaniline?

A5: Immediate action is necessary in case of exposure:

If Swallowed: Immediately call a POISON CENTER or doctor.[1] Rinse the mouth with water.

In Case of Skin Contact: Take off all contaminated clothing immediately. Wash the affected

area with plenty of water. If skin irritation occurs, seek medical advice.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact

lenses if present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical

advice.[3]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor.

Quantitative Data Summary
The following table summarizes key quantitative data for 3,5-Dibromo-4-methylaniline.
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Property Value Reference

Molecular Formula C₇H₇Br₂N

Molecular Weight 264.95 g/mol

Melting Point 90-94 °C [1]

Hazard Class 6.1 (Toxic Solids) [2]

Packing Group III [1]

Experimental Protocols
Protocol 1: Standard Handling Procedure for Weighing and Dispensing

Preparation:

Ensure the work area is clean and uncluttered.

Work within a certified chemical fume hood or a glove box.

Don the required personal protective equipment (PPE): N95 dust mask, safety goggles,

chemical-resistant gloves, and a lab coat.

Procedure:

Carefully open the container of 3,5-Dibromo-4-methylaniline.

Use a clean, dedicated spatula for transferring the solid.

To minimize dust formation, avoid dropping the material from a height.

Weigh the desired amount of the chemical on a tared weigh boat or paper.

Carefully transfer the weighed material to the reaction vessel.

Tightly reseal the stock container immediately after use.

Post-Handling:
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Clean any residual powder from the spatula and weighing area using a method that does

not generate dust.

Dispose of any contaminated materials (e.g., weigh boat, gloves) in a designated

hazardous waste container.

Wash hands thoroughly with soap and water after removing gloves.

Visualizations
Diagram 1: Safe Handling Workflow
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Start: Prepare for Handling

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Work in a Ventilated Area
(e.g., Fume Hood)

Carefully Weigh and Dispense
3,5-Dibromo-4-methylaniline

Tightly Seal Container After Use

Clean Work Area and Equipment

Dispose of Contaminated Materials Properly

Wash Hands Thoroughly

End

 

Spill of 3,5-Dibromo-4-methylaniline Occurs

Evacuate Immediate Area

Don Full PPE

Contain the Spill and Prevent Entry into Drains

Clean Up Spill Using Appropriate Methods
(Avoid Dust Generation)

Place Waste in a Sealed Container for Disposal

Decontaminate the Area

End of Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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